![molecular formula C19H26N6O B2360224 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-cyclohexylpiperidine-4-carboxamide CAS No. 1286726-28-0](/img/structure/B2360224.png)
1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-cyclohexylpiperidine-4-carboxamide
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Overview
Description
The compound “1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-cyclohexylpiperidine-4-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyridazine ring, and a piperidine ring . These types of compounds are often used in the development of new drugs due to their broad range of chemical and biological properties .
Molecular Structure Analysis
The compound contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms . The piperidine ring is a six-membered ring with one nitrogen atom .Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s structural features, including the pyrazole and pyridazinone moieties, suggest potential as a drug candidate. Researchers can explore its pharmacological properties, such as binding affinity to specific receptors, metabolic stability, and toxicity profiles. By modifying its substituents, scientists may design derivatives with improved bioavailability and selectivity for specific targets. For instance, the compound could be investigated as an analgesic, anti-inflammatory, or antitumor agent .
Mechanism of Action
Target of Action
Similar compounds with a pyrazolylpyridazine structure have been reported to have a wide spectrum of biological activity . These compounds have shown anti-inflammatory, antibacterial, antioxidant, and hypotensive activity .
Mode of Action
It’s known that the biological activity of similar compounds is often due to their interaction with specific cellular targets, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been used in agriculture as insecticides, fungicides, and herbicides, suggesting they may interact with biochemical pathways related to these functions .
Result of Action
Similar compounds have shown a pronounced stimulating effect on plant growth , and have demonstrated potent antileishmanial and antimalarial activities .
properties
IUPAC Name |
N-cyclohexyl-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N6O/c26-19(21-16-5-2-1-3-6-16)15-9-13-24(14-10-15)17-7-8-18(23-22-17)25-12-4-11-20-25/h4,7-8,11-12,15-16H,1-3,5-6,9-10,13-14H2,(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSULQEFEWMAHQW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N6O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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